N-(2,3-dimethylphenyl)-2-((6-(2-(2-methoxyphenyl)-4-methylthiazol-5-yl)pyridazin-3-yl)thio)acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-[6-[2-(2-methoxyphenyl)-4-methyl-1,3-thiazol-5-yl]pyridazin-3-yl]sulfanylacetamide
• InChI: InChI=1S/C25H24N4O2S2/c1-15-8-7-10-19(16(15)2)27-22(30)14-32-23-13-12-20(28-29-23)24-17(3)26-25(33-24)18-9-5-6-11-21(18)31-4/h5-13H,14H2,1-4H3,(H,27,30)
• InChI Key: MCJMJALOTPMSRV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CSC2=NN=C(C=C2)C3=C(N=C(S3)C4=CC=CC=C4OC)C)C
• Molecular Formula: C25H24N4O2S2
• Molecular Weight: 476.6 g/mol

Description

N-(2,3-dimethylphenyl)-2-((6-(2-(2-methoxyphenyl)-4-methylthiazol-5-yl)pyridazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C25H24N4O2S2 and its molecular weight is 476.61. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

Research in heterocyclic chemistry often focuses on the synthesis of novel compounds with potential therapeutic or material applications. For example, the creation of novel pyridine and thiazole derivatives aims at exploring their biological activities, including antimicrobial and anti-inflammatory properties (Abu‐Hashem et al., 2020). Similarly, the development of new pyrimidinone and oxazinone derivatives fused with thiophene rings, targeting antimicrobial applications, showcases the versatility of heterocyclic chemistry in drug discovery (Hossan et al., 2012).

Biological Activity and Potential Therapeutic Applications

Research on compounds with structural similarities often includes examining their potential therapeutic effects. For instance, the evaluation of pyridazine derivatives for antinociceptive (pain-relieving) activity demonstrates the broader pharmacological interest in these structures (Doğruer et al., 2000). Another study on the inotropic (heart muscle contraction) effects of dihydropyridazinone derivatives highlights the potential for cardiovascular therapeutic applications (Robertson et al., 1986).

Material Science and Chemical Properties

The chemical synthesis and properties of compounds can also contribute to material science, offering insights into new materials with unique properties. The study on the silylation of acetamides, leading to heterocyclic compounds with potential application in materials science, exemplifies this direction (Lazareva et al., 2017).